Cas no 1603039-52-6 (ethyl 2-amino-5-(ethylsulfanyl)pentanoate)

• Product Name: ethyl 2-amino-5-(ethylsulfanyl)pentanoate
• CAS No: 1603039-52-6
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 6427618
• PubChem ID: 116096047
• Update Time: 2025-08-04

ethyl 2-amino-5-(ethylsulfanyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-5-(ethylsulfanyl)pentanoate
• EN300-1298075
• 1603039-52-6

• Inchi： 1S/C9H19NO2S/c1-3-12-9(11)8(10)6-5-7-13-4-2/h8H,3-7,10H2,1-2H3
• InChI Key： LNPSDHMXRHASCQ-UHFFFAOYSA-N
• SMILES： S(CC)CCCC(C(=O)OCC)N

Computed Properties

• Exact Mass: 205.11365002g/mol
• Monoisotopic Mass: 205.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.6Ų

Additional information on ethyl 2-amino-5-(ethylsulfanyl)pentanoate

Exploring the Properties and Applications of Ethyl 2-amino-5-(ethylsulfanyl)pentanoate (CAS No. 1603039-52-6)

In the realm of specialty chemicals, ethyl 2-amino-5-(ethylsulfanyl)pentanoate (CAS No. 1603039-52-6) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its ester and amino functional groups, serves as a valuable intermediate in pharmaceutical synthesis, agrochemical formulations, and advanced material science. Researchers and industry professionals are increasingly exploring its potential, driven by the growing demand for bioactive molecules and sustainable chemical solutions.

The molecular structure of ethyl 2-amino-5-(ethylsulfanyl)pentanoate combines a pentanoate backbone with an ethylsulfanyl side chain, offering distinct reactivity patterns. This design enables its use in peptide mimetics and drug delivery systems, aligning with current trends in precision medicine and targeted therapies. Recent studies highlight its role in modulating enzyme activity, making it a candidate for metabolic disorder research—a hot topic in biomedical circles.

From an industrial perspective, the compound’s solubility profile and stability under mild conditions make it suitable for green chemistry initiatives. Companies focusing on eco-friendly solvents and low-toxicity additives have identified derivatives of CAS 1603039-52-6 as promising alternatives to traditional reagents. This aligns with global searches for "sustainable chemical alternatives" and "non-hazardous intermediates," reflecting broader environmental concerns.

Analytical techniques such as HPLC and NMR spectroscopy confirm the high purity of synthesized ethyl 2-amino-5-(ethylsulfanyl)pentanoate, a critical factor for regulatory compliance in pharmaceuticals. Discussions in forums frequently address "quality control methods for specialty esters," underscoring the need for reliable characterization data. The compound’s CAS registry number (1603039-52-6) ensures traceability, a key requirement for supply chain transparency.

Emerging applications include its incorporation into biodegradable polymers and cosmetic formulations, where its mild odor and compatibility with skin-friendly ingredients are advantageous. These developments resonate with consumer trends toward "clean-label products" and "green cosmetics," frequently searched terms in beauty and personal care industries. Researchers also investigate its potential in nutraceutical encapsulation, leveraging its ester linkage for controlled release.

In summary, ethyl 2-amino-5-(ethylsulfanyl)pentanoate (CAS No. 1603039-52-6) exemplifies innovation at the intersection of chemistry and sustainability. Its adaptability across sectors—from life sciences to materials engineering—positions it as a compound of enduring relevance, answering contemporary demands for multifunctional intermediates and environmentally conscious solutions.